5-bromo-N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-(1,5-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C13H13BrN4O3/c1-6-5-7-10(17-18(2)11(7)16-12(6)19)15-13(20)8-3-4-9(14)21-8/h3-4,6H,5H2,1-2H3,(H,16,19)(H,15,17,20)
• InChI Key: FMSJWZNSFPICAB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(NC1=O)N(N=C2NC(=O)C3=CC=C(O3)Br)C
• Molecular Formula: C13H13BrN4O3
• Molecular Weight: 353.17 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a bromine atom, a furan ring, a carboxamide group, and a tetrahydro-1H-pyrazolo[3,4-b]pyridine group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The 3D conformation of the molecule could also be influenced by factors such as steric hindrance and the presence of polar or charged groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom and the carboxamide group could increase its polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Chemical Synthesis and Antiprotozoal Applications

The compound has been explored in the context of synthesizing novel chemical structures with potential antiprotozoal applications. For instance, derivatives of related structures have shown significant activity against protozoal infections, including Trypanosoma brucei rhodesiense and Plasmodium falciparum, which are responsible for sleeping sickness and malaria, respectively. The synthesis involves complex chemical reactions, including bromination, Suzuki coupling, and hydrogenation processes, leading to compounds with strong DNA affinities and in vitro activity against these protozoa (Ismail et al., 2004).

Fungicidal and Antimicrobial Properties

Further research into structurally related compounds has revealed their fungicidal and antimicrobial properties. For example, derivatives containing furan-3-carboxamides have exhibited high activity against various diseases in pot tests, highlighting their potential as fungicides (Masatsugu et al., 2010). Additionally, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, demonstrating the versatile biological activities of these compounds (Rahmouni et al., 2016).

Future Directions

The study of complex organic compounds like this one is an active area of research in chemistry and pharmacology. Future research could involve exploring the synthesis of this compound, studying its reactivity, and investigating its potential biological activities.